Cas no 628691-85-0 (2,4-Dichloro-3-fluoropyridine)
2,4-Dichloro-3-fluoropyridine is a halogenated pyridine derivative widely used as a versatile intermediate in pharmaceutical and agrochemical synthesis. Its distinct substitution pattern, featuring chlorine at the 2- and 4-positions and fluorine at the 3-position, enhances reactivity in nucleophilic aromatic substitution (SNAr) and cross-coupling reactions. This compound is particularly valued for its ability to introduce fluorinated and chlorinated moieties into complex molecules, enabling precise structural modifications. Its stability under standard conditions and compatibility with diverse reaction conditions make it a reliable building block for developing active ingredients. The compound's high purity and well-characterized properties ensure consistent performance in synthetic applications.
2,4-Dichloro-3-fluoropyridine structure
Product Name:2,4-Dichloro-3-fluoropyridine
CAS No:628691-85-0
MF:C5H2Cl2FN
MW:165.980482578278
MDL:MFCD12196994
CID:859506
Update Time:2025-06-07
2,4-Dichloro-3-fluoropyridine Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Dichloro-3-fluoropyridine
- 3-BROMO-5-FLUOROPYRIDINE-2-CARBONITRILE
- Pyridine, 2,4-dichloro-3-fluoro-
- 2,4-DICHLORO-3-FLUORO-PYRIDINE
- 4-dichloro-3-fluoropyridine
- QC-7024
- 4,6-dichloro-3-fluoro-pyridine
- YYLNWRWYEJBBQX-UHFFFAOYSA-N
- 2,4-dichloro-3- fluoro pyridine
- STL557277
- BBL103467
- SB21260
- FCH1146741
- AB0060334
- AX8218625
- Z4967
- ST24021491
-
- MDL： MFCD12196994
- Inchi： 1S/C5H2Cl2FN/c6-3-1-2-9-5(7)4(3)8/h1-2H
- InChI Key： YYLNWRWYEJBBQX-UHFFFAOYSA-N
- SMILES： ClC1C=CN=C(C=1F)Cl
Computed Properties
- Exact Mass: 164.95500
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 101
- Topological Polar Surface Area: 12.9
Experimental Properties
- Boiling Point: 187.7±35.0℃ at 760 mmHg
- PSA: 12.89000
- LogP: 2.52750
2,4-Dichloro-3-fluoropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023026356-1g |
2,4-Dichloro-3-fluoropyridine |
628691-85-0 | 97% | 1g |
$356.52 | 2023-09-01 | |
| Alichem | A023026356-5g |
2,4-Dichloro-3-fluoropyridine |
628691-85-0 | 97% | 5g |
$1009.01 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MZ907-50mg |
2,4-Dichloro-3-fluoropyridine |
628691-85-0 | 97% | 50mg |
216.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MZ907-200mg |
2,4-Dichloro-3-fluoropyridine |
628691-85-0 | 97% | 200mg |
484.0CNY | 2021-08-04 | |
| Chemenu | CM120827-1g |
2,4-Dichloro-3-fluoropyridine |
628691-85-0 | 97% | 1g |
$320 | 2021-08-06 | |
| Fluorochem | 225899-1g |
2,4-Dichloro-3-fluoropyridine |
628691-85-0 | 95% | 1g |
￡162.00 | 2022-02-28 | |
| Apollo Scientific | PC201271-100mg |
2,4-Dichloro-3-fluoropyridine |
628691-85-0 | 98% | 100mg |
£20.00 | 2025-02-21 | |
| Apollo Scientific | PC201271-250mg |
2,4-Dichloro-3-fluoropyridine |
628691-85-0 | 98% | 250mg |
£31.00 | 2025-02-21 | |
| Apollo Scientific | PC201271-1g |
2,4-Dichloro-3-fluoropyridine |
628691-85-0 | 98% | 1g |
£49.00 | 2025-02-21 | |
| Chemenu | CM120827-250mg |
2,4-Dichloro-3-fluoropyridine |
628691-85-0 | 97% | 250mg |
$*** | 2023-05-30 |
2,4-Dichloro-3-fluoropyridine Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
628691-85-0 (2,4-Dichloro-3-fluoropyridine) Related Products
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- 17282-04-1(2-chloro-3-fluoro-pyridine)
- 52208-50-1(2,6-Dichloro-3-fluoropyridine)
- 189281-48-9(2,4-Dichloro-5-fluoropyridine)
- 103999-77-5(2,5-Dichloro-3-fluoropyridine)
- 923021-51-6(Isoquinoline, 1,5-dichloro-6-fluoro-)
- 52074-51-8(2,4,6-trichloro-3,5-difluoropyridine)
- 52074-50-7(PYRIDINE, 2,3,4,6-TETRACHLORO-5-FLUORO-)
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